2-Methylcitric acid
2-Methylcitric acid
2-methylcitric acid is a tricarboxylic acid. It is functionally related to a citric acid. It is a conjugate acid of a 2-methylcitrate(3-).
Methylcitric acid is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
2-Methylcitric acid is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
2-Methylcitric acid is a natural product found in Drosophila melanogaster, Psychotria punctata, and other organisms with data available.
Methylcitric acid is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
2-Methylcitric acid is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
2-Methylcitric acid is a natural product found in Drosophila melanogaster, Psychotria punctata, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
6061-96-7
VCID:
VC21133819
InChI:
InChI=1S/C7H10O7/c1-3(5(10)11)7(14,6(12)13)2-4(8)9/h3,14H,2H2,1H3,(H,8,9)(H,10,11)(H,12,13)
SMILES:
CC(C(=O)O)C(CC(=O)O)(C(=O)O)O
Molecular Formula:
C7H10O7
Molecular Weight:
206.15 g/mol
2-Methylcitric acid
CAS No.: 6061-96-7
Cat. No.: VC21133819
Molecular Formula: C7H10O7
Molecular Weight: 206.15 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2-methylcitric acid is a tricarboxylic acid. It is functionally related to a citric acid. It is a conjugate acid of a 2-methylcitrate(3-). Methylcitric acid is a metabolite found in or produced by Escherichia coli (strain K12, MG1655). 2-Methylcitric acid is a metabolite found in or produced by Escherichia coli (strain K12, MG1655). 2-Methylcitric acid is a natural product found in Drosophila melanogaster, Psychotria punctata, and other organisms with data available. |
|---|---|
| CAS No. | 6061-96-7 |
| Molecular Formula | C7H10O7 |
| Molecular Weight | 206.15 g/mol |
| IUPAC Name | 2-hydroxybutane-1,2,3-tricarboxylic acid |
| Standard InChI | InChI=1S/C7H10O7/c1-3(5(10)11)7(14,6(12)13)2-4(8)9/h3,14H,2H2,1H3,(H,8,9)(H,10,11)(H,12,13) |
| Standard InChI Key | YNOXCRMFGMSKIJ-UHFFFAOYSA-N |
| SMILES | CC(C(=O)O)C(CC(=O)O)(C(=O)O)O |
| Canonical SMILES | CC(C(=O)O)C(CC(=O)O)(C(=O)O)O |
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